Cas no 2639424-44-3 (ethyl 3-(cyclobutylmethyl)aminopyridine-2-carboxylate)

• Product Name: ethyl 3-(cyclobutylmethyl)aminopyridine-2-carboxylate
• CAS No: 2639424-44-3
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5642043
• PubChem ID: 165901881
• Update Time: 2025-05-24

ethyl 3-(cyclobutylmethyl)aminopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28229624
• ethyl 3-[(cyclobutylmethyl)amino]pyridine-2-carboxylate
• 2639424-44-3
• ethyl 3-(cyclobutylmethyl)aminopyridine-2-carboxylate

• Inchi： 1S/C13H18N2O2/c1-2-17-13(16)12-11(7-4-8-14-12)15-9-10-5-3-6-10/h4,7-8,10,15H,2-3,5-6,9H2,1H3
• InChI Key： XDQDEUITJRKHQR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC=CN=1)NCC1CCC1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų

Additional information on ethyl 3-(cyclobutylmethyl)aminopyridine-2-carboxylate

Research Brief on Ethyl 3-(Cyclobutylmethyl)aminopyridine-2-carboxylate (CAS: 2639424-44-3)

Ethyl 3-(cyclobutylmethyl)aminopyridine-2-carboxylate (CAS: 2639424-44-3) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclobutylmethyl and pyridine carboxylate moieties, has shown promising potential in various therapeutic applications, including as a precursor or intermediate in the synthesis of bioactive molecules. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, highlighting its relevance in drug discovery and development.

The synthesis of ethyl 3-(cyclobutylmethyl)aminopyridine-2-carboxylate involves multi-step organic reactions, including cyclobutylation and esterification, to achieve high yield and purity. Advanced spectroscopic techniques such as NMR, HPLC, and mass spectrometry have been employed to confirm its structural integrity. Researchers have also explored its reactivity and potential as a building block for more complex pharmacophores, particularly in the design of kinase inhibitors and GPCR modulators.

In vitro and in vivo studies have demonstrated that ethyl 3-(cyclobutylmethyl)aminopyridine-2-carboxylate exhibits moderate bioavailability and metabolic stability, making it a viable candidate for further pharmacological investigation. Preliminary data suggest its interaction with specific enzymatic targets, though detailed mechanistic studies are still underway. The compound's low cytotoxicity profile in human cell lines further supports its potential for therapeutic use.

Recent patents and publications have highlighted the compound's utility in combinatorial chemistry and high-throughput screening campaigns. Its modular structure allows for facile derivatization, enabling the generation of diverse chemical libraries for target identification and lead optimization. Collaborative efforts between academic and industrial research groups are expected to accelerate its translation into clinical applications.

In conclusion, ethyl 3-(cyclobutylmethyl)aminopyridine-2-carboxylate represents a promising scaffold in medicinal chemistry, with ongoing research aimed at elucidating its full therapeutic potential. Future studies will focus on optimizing its pharmacokinetic properties and exploring its efficacy in disease models, paving the way for its eventual integration into drug development pipelines.